Cas no 1261038-30-5 (2-(4-Bromophenyl)cyclobutan-1-one)

• Product Name: 2-(4-Bromophenyl)cyclobutan-1-one
• CAS No: 1261038-30-5
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 4760405
• Update Time: 2025-06-08

2-(4-Bromophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)cyclobutan-1-one
• AT20244

• Inchi： 1S/C10H9BrO/c11-8-3-1-7(2-4-8)9-5-6-10(9)12/h1-4,9H,5-6H2
• InChI Key： FHPRAWFRDFMTIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 2-(4-Bromophenyl)cyclobutan-1-one

Introduction to 2-(4-Bromophenyl)cyclobutan-1-one (CAS No. 1261038-30-5)

2-(4-Bromophenyl)cyclobutan-1-one, a compound with the CAS number 1261038-30-5, is a cyclic ketone that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a cyclobutane ring fused to a phenyl group substituted with a bromine atom at the para position. The presence of the bromine atom and the cyclobutane ring imparts distinct reactivity and physical properties, making it a valuable intermediate in organic synthesis and drug discovery.

The chemical structure of 2-(4-Bromophenyl)cyclobutan-1-one can be represented as follows:

The synthesis of 2-(4-Bromophenyl)cyclobutan-1-one typically involves several steps, including the formation of the cyclobutane ring and the introduction of the bromine atom. One common synthetic route involves the reaction of 4-bromobenzaldehyde with a suitable cyclobutane derivative, followed by oxidation to form the ketone. This process can be optimized using various catalysts and solvents to achieve high yields and purity.

In terms of its physical properties, 2-(4-Bromophenyl)cyclobutan-1-one is a solid at room temperature with a melting point ranging from 85°C to 90°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for use in a variety of chemical reactions and processes.

The reactivity of 2-(4-Bromophenyl)cyclobutan-1-one is influenced by its functional groups. The ketone functionality can undergo nucleophilic addition reactions, making it useful in the synthesis of more complex molecules. Additionally, the bromine atom can be readily substituted in various reactions, such as Suzuki coupling, which is widely used in the synthesis of biologically active compounds.

In the field of medicinal chemistry, 2-(4-Bromophenyl)cyclobutan-1-one has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry reported that a series of derivatives derived from 2-(4-Bromophenyl)cyclobutan-1-one demonstrated significant anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis.

Beyond medicinal applications, 2-(4-Bromophenyl)cyclobutan-1-one has also found use in materials science. Its unique structure and reactivity make it an attractive building block for the synthesis of polymers with tailored properties. For instance, researchers have utilized this compound to develop new types of thermoplastic elastomers with improved mechanical strength and thermal stability.

In conclusion, 2-(4-Bromophenyl)cyclobutan-1-one (CAS No. 1261038-30-5) is a versatile compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an important intermediate in organic synthesis, contributing to advancements in drug discovery and material development. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern scientific research.